![molecular formula C14H20N6O4 B2706062 3-((7-(4-Methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol CAS No. 451514-65-1](/img/structure/B2706062.png)
3-((7-(4-Methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol
Description
3-((7-(4-Methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol is a useful research compound. Its molecular formula is C14H20N6O4 and its molecular weight is 336.352. The purity is usually 95%.
BenchChem offers high-quality 3-((7-(4-Methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((7-(4-Methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Oxadiazole Derivatives
Oxadiazole rings, such as those found in "3-((7-(4-Methylpiperazin-1-yl)-4-nitrobenzo[c][1,2,5]oxadiazol-5-yl)amino)propan-1-ol," have been extensively studied for their chemical and biological properties. These rings are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and even potential antitumor activities. For instance, a study on novel 3-acetyl-2,5-disubstituted-1,3,4-oxadiazolines showed antimicrobial activity, indicating the potential of oxadiazole derivatives as promising candidates for developing new antimicrobial agents (Paruch et al., 2020).
Piperazine Derivatives
Piperazine, as part of the compound's structure, is notable for its versatility in medicinal chemistry. Compounds incorporating the piperazine moiety have been explored for their therapeutic potential across a range of applications, including as cerebral protective agents and in combating various microbial infections. A study demonstrated that 5-(4-methylpiperazin-1-yl)methyl-4-(3-nitrophenyl)-2-phenylthiazole, a compound incorporating both a piperazine and a nitrophenyl group similar to our compound of interest, possessed significant anti-anoxic activity, highlighting the therapeutic potential of such structures (Ohkubo et al., 1995).
properties
IUPAC Name |
3-[[7-(4-methylpiperazin-1-yl)-4-nitro-2,1,3-benzoxadiazol-5-yl]amino]propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6O4/c1-18-4-6-19(7-5-18)11-9-10(15-3-2-8-21)14(20(22)23)13-12(11)16-24-17-13/h9,15,21H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVSEBHXNHCYQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=C(C3=NON=C23)[N+](=O)[O-])NCCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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